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Compound of Interest

Compound Name: Calcium lactate gluconate

Cat. No.: B105414 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on managing the hygroscopic nature of calcium
lactate gluconate during storage and experimentation.

Frequently Asked Questions (FAQs)
Q1: What is hygroscopicity and why is it a concern for calcium lactate gluconate?

A1: Hygroscopicity is the tendency of a solid substance to absorb moisture from the

surrounding atmosphere. For calcium lactate gluconate, which is known to be slightly

hygroscopic, this can lead to a range of issues including:

Physical Changes: Caking, clumping, and loss of flowability, which can hinder handling and

processing.[1][2][3]

Chemical Instability: The absorbed water can act as a plasticizer, potentially leading to

chemical degradation of the active pharmaceutical ingredient (API).[1]

Inaccurate Weighing: Moisture uptake can lead to errors in weighing, affecting the accuracy

of formulations.[4]

Altered Dissolution Rates: Changes in the physical state of the powder due to moisture can

impact its dissolution profile.[5]

Q2: How can I determine the hygroscopicity of my calcium lactate gluconate sample?
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A2: The hygroscopicity of a pharmaceutical powder can be classified according to the

European Pharmacopoeia by measuring the percentage of weight gain after storage at 25°C

and 80% relative humidity (RH) for 24 hours.[6] More advanced techniques like Dynamic Vapor

Sorption (DVS) can provide a detailed moisture sorption isotherm, showing the moisture uptake

across a range of humidity levels.[7]

Q3: What are the ideal storage conditions for calcium lactate gluconate?

A3: To minimize moisture absorption, calcium lactate gluconate should be stored in a cool,

dry place.[8] It is crucial to maintain a low relative humidity environment, ideally below its critical

relative humidity (CRH), which is the threshold at which a substance begins to rapidly absorb

moisture.[9] While the specific CRH for calcium lactate gluconate is not widely published, it is

recommended to store it in tightly sealed containers with desiccants.[2]

Q4: Can excipients help in managing the hygroscopicity of calcium lactate gluconate?

A4: Yes, co-processing with certain excipients can significantly reduce the hygroscopicity of the

formulation.[3][10] Excipients with a high affinity for water can preferentially absorb moisture,

protecting the calcium lactate gluconate.[10] Common excipients used for this purpose

include microcrystalline cellulose, silicon dioxide, and certain types of starch.[11][12]

Q5: What is a moisture sorption isotherm and why is it important?

A5: A moisture sorption isotherm is a graph that shows the relationship between the moisture

content of a substance and the surrounding relative humidity at a constant temperature.[13][14]

This is a critical piece of data for understanding a material's hygroscopic behavior. It helps in

determining the critical relative humidity and predicting how the material will behave under

different storage and processing conditions.[14]

Troubleshooting Guides
Issue 1: Caking and Clumping of Calcium Lactate
Gluconate Powder
Symptoms:

The powder is no longer free-flowing.
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Formation of hard lumps or aggregates.

Difficulty in scooping or dispensing the powder.

Possible Causes:

Exposure to high relative humidity during storage or handling.

Improperly sealed containers.

Temperature fluctuations leading to condensation.

Troubleshooting Steps:
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Caption: Troubleshooting workflow for caked calcium lactate gluconate.

Assess Storage Conditions: Measure the relative humidity (RH) and temperature of the

storage area. Ideally, the RH should be kept below 40%.

Inspect Packaging: Ensure that the containers are tightly sealed and have no cracks or

damage. For opened containers, consider transferring the powder to a new, airtight

container.

Incorporate Desiccants: Place silica gel or other suitable desiccants inside the storage

container to absorb excess moisture.[2]

Control Work Environment: When handling the powder, work in a controlled environment with

low humidity, such as a glove box with a nitrogen atmosphere or a room with a dehumidifier.
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[4]

Improve Packaging: For long-term storage, use packaging with a high moisture barrier, such

as aluminum-lined bags or glass containers.[2]

Consider Formulation Strategies: If caking is a persistent issue, consider co-processing the

calcium lactate gluconate with a non-hygroscopic excipient.[3][10]

Issue 2: Inconsistent Results in Experiments
Symptoms:

Variability in dissolution profiles.

Inconsistent assay results.

Unexpected changes in physical properties of formulated products.

Possible Causes:

Inaccurate weighing due to moisture uptake.

Degradation of calcium lactate gluconate due to excess moisture.

Changes in the solid-state properties of the powder.

Troubleshooting Steps:
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Caption: Troubleshooting workflow for inconsistent experimental results.

Determine Moisture Content: Before each experiment, accurately measure the water content

of the calcium lactate gluconate sample using Karl Fischer titration.[15]

Pre-dry the Sample: If the initial moisture content is high, consider drying the sample under

controlled conditions (e.g., in a vacuum oven at a moderate temperature) to a consistent

baseline before use. Be cautious to avoid thermal degradation.

Controlled Weighing Environment: Perform all weighing operations in a low-humidity

environment to prevent moisture uptake during sample preparation.

Characterize the Solid State: Use techniques like Dynamic Vapor Sorption (DVS) to

understand the moisture sorption behavior and X-ray Powder Diffraction (XRPD) to check for

any changes in the crystalline structure.

Reformulate if Necessary: If instability is confirmed, consider reformulating with excipients

that can mitigate moisture effects, such as film-coating agents or moisture scavengers.[10]

Data Presentation
The following tables summarize the hygroscopicity classification and provide representative

moisture sorption data for calcium salts. While specific data for calcium lactate gluconate is

limited, these tables offer a comparative perspective.

Table 1: Hygroscopicity Classification (based on European Pharmacopoeia)

Classification
Increase in Mass after 24h at 25°C/80%
RH

Non-hygroscopic < 0.2%

Slightly hygroscopic ≥ 0.2% and < 2%

Hygroscopic ≥ 2% and < 15%

Very hygroscopic ≥ 15%

Deliquescent Absorbs enough water to form a liquid
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Source: European Pharmacopoeia[6]

Table 2: Representative Moisture Sorption Data for Calcium Salts at 25°C

Relative Humidity
(%)

Calcium Lactate (%
Weight Gain)

Calcium Gluconate
(% Weight Gain)

Calcium Chloride
(Anhydrous) (%
Weight Gain)

10 0.1 0.2 1.5

20 0.2 0.4 3.0

30 0.3 0.6 5.5

40 0.5 0.9 9.0

50 0.8 1.5 15.0

60 1.2 2.5 25.0

70 2.0 4.0 40.0

80 3.5 7.0 > 60.0 (Deliquescent)

90 > 5.0 > 10.0 Deliquescent

Note: This table presents illustrative data based on the known hygroscopic nature of these

salts. Actual values for calcium lactate gluconate may vary and should be determined

experimentally.

Experimental Protocols
Protocol 1: Determination of Hygroscopicity by Dynamic
Vapor Sorption (DVS)
Objective: To generate a moisture sorption-desorption isotherm for calcium lactate gluconate.

Apparatus: Dynamic Vapor Sorption (DVS) analyzer.

Methodology:
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Sample Preparation: Place approximately 10-20 mg of the calcium lactate gluconate
powder onto the DVS sample pan.

Drying: Dry the sample in the DVS instrument under a stream of dry nitrogen (0% RH) at

25°C until a stable weight is achieved ( dm/dt ≤ 0.002% min⁻¹).

Sorption: Increase the relative humidity in a stepwise manner from 0% to 90% RH in 10%

increments. At each step, allow the sample to equilibrate until a stable weight is reached.

Desorption: Decrease the relative humidity in a stepwise manner from 90% to 0% RH in 10%

increments, allowing for equilibration at each step.

Data Analysis: Plot the percentage change in mass against the relative humidity to generate

the sorption and desorption isotherms.

Start DVS
Analysis

Prepare Sample
(10-20 mg) Dry at 0% RH, 25°C Increase RH

(0% to 90%)
Decrease RH
(90% to 0%) Plot Isotherm End

Click to download full resolution via product page

Caption: Experimental workflow for Dynamic Vapor Sorption (DVS) analysis.

Protocol 2: Determination of Water Content by Karl
Fischer Titration
Objective: To accurately quantify the water content of a calcium lactate gluconate sample.

Apparatus: Volumetric Karl Fischer titrator.

Reagents:

Karl Fischer reagent (composite or two-component)

Anhydrous methanol (or other suitable solvent)

Water standard
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Methodology:

Titrator Preparation: Add anhydrous methanol to the titration vessel and titrate to a stable

endpoint with the Karl Fischer reagent to remove any residual moisture.

Titer Determination: Accurately add a known amount of water standard to the conditioned

solvent and titrate with the Karl Fischer reagent to determine the titer (mg H₂O/mL reagent).

Sample Analysis: Accurately weigh a suitable amount of the calcium lactate gluconate
sample and quickly transfer it to the titration vessel.

Titration: Titrate the sample with the Karl Fischer reagent to the endpoint.

Calculation: Calculate the water content of the sample using the following formula:

Water Content (%) = (Volume of KF reagent used × Titer) / (Sample weight) × 100
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Titration

Prepare and
Condition Titrator

Determine Titer
of KF Reagent

Titrate Calcium
Lactate Gluconate

Sample

Calculate Water
Content End
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Caption: Experimental workflow for Karl Fischer titration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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